Cas no 1168139-52-3 ((R)-1-(3-Chlorophenyl)propan-1-amine)

(R)-1-(3-Chlorophenyl)propan-1-amine structure
1168139-52-3 structure
Product Name:(R)-1-(3-Chlorophenyl)propan-1-amine
CAS No:1168139-52-3
MF:C9H12ClN
MW:169.651281356812
MDL:MFCD06761924
CID:834901
PubChem ID:25755127
Update Time:2025-11-06

(R)-1-(3-Chlorophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, 3-chloro-.alpha.-ethyl-, (.alpha.R)-
    • (R)-1-(3-Chloro-phenyl)-propylamine
    • (R)-1-(3-CHLOROPHENYL)PROPAN-1-AMINE
    • SCHEMBL8037342
    • (R)-1-(3-Chloro-phenyl)-propylamine, AldrichCPR
    • (1R)-1-(3-Chlorophenyl)propan-1-amine
    • (R)-1-(3-chloro phenyl)propan-1-amine
    • 1168139-52-3
    • AKOS015842045
    • CS-0005311
    • F13059
    • AKOS012669872
    • DTXSID10649742
    • AS-47277
    • MFCD06761924
    • DS-017851
    • Benzenemethanamine, 3-chloro-alpha-ethyl-, (alphaR)-
    • (R)-1-(3-Chlorophenyl)propan-1-amine
    • MDL: MFCD06761924
    • Inchi: 1S/C9H12ClN/c1-2-9(11)7-4-3-5-8(10)6-7/h3-6,9H,2,11H2,1H3/t9-/m1/s1
    • InChI Key: PLIWCUPYMOIFAV-SECBINFHSA-N
    • SMILES: ClC1=CC=CC(=C1)[C@@H](CC)N

Computed Properties

  • Exact Mass: 169.0658271g/mol
  • Monoisotopic Mass: 169.0658271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 235.0±15.0 °C at 760 mmHg
  • Flash Point: 108.9±8.4 °C
  • Vapor Pressure: 0.1±0.5 mmHg at 25°C

(R)-1-(3-Chlorophenyl)propan-1-amine Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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eNovation Chemicals LLC
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